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Compound of Interest

Compound Name: TRANS-STILBENE-D10

Cat. No.: B3044118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of trans-stilbene-d10 in

organic solvents, relevant experimental protocols for its determination, and its context within

drug development and metabolic pathways. Given the scarcity of direct solubility data for the

deuterated form, this guide leverages data from its non-deuterated counterpart, trans-stilbene,

based on the well-established principle that deuteration has a negligible effect on the solubility

properties of molecules in organic solvents.[1]

Solubility Profile of Trans-Stilbene-d10
Trans-stilbene is a non-polar organic compound, a characteristic that dictates its solubility

behavior.[2] Following the principle of "like dissolves like," it is highly soluble in non-polar

organic solvents and poorly soluble in polar solvents like water.[2][3]

Quantitative Solubility Data
The following table summarizes the quantitative solubility data for trans-stilbene, which serves

as a reliable proxy for trans-stilbene-d10. The data is compiled from various scientific sources

and presented for easy comparison.
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Solvent
Molar Solubility
(mol dm⁻³) at 298 K
(25°C)

Solubility (g/L) at
298 K (25°C)

Reference

n-Hexane 0.076 13.70 [4]

Cyclohexane 0.141 25.41 [4]

Carbon Tetrachloride 0.813 146.53 [4]

1,2-Dichloroethane 0.832 149.95 [4]

Benzene 1.096 197.54 [4]

Toluene 0.933 168.16 [4]

Diethyl Ether 0.617 111.21 [4]

Dibutyl Ether 0.355 64.00 [4]

Tetrahydrofuran (THF) 1.148 206.91 [4]

Dioxane 0.871 156.99 [4]

Acetone 0.537 96.79 [4]

Ethyl Acetate 0.550 99.14 [4]

Propan-1-ol 0.089 16.04 [4]

Butan-1-ol 0.093 16.76 [4]

Methanol 0.035 6.31 [4]

Ethanol 0.051 9.19 [4]

Acetonitrile 0.282 50.82 [4]

Dimethyl Sulfoxide

(DMSO)
~0.277 50.00 [5]

Water 1.61 x 10⁻⁶ 0.00029 [6]

Note: The molecular weight of trans-stilbene (180.25 g/mol ) was used for g/L conversion from

molar solubility. The molecular weight of trans-stilbene-d10 is approximately 190.31 g/mol .[7]
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The DMSO solubility was reported as 50 mg/mL and converted.[5]

Qualitative Solubility Summary
Highly Soluble In: Benzene, Ether, Toluene, Chloroform.[2][6][8][9]

Slightly Soluble In: Ethanol.[6]

Insoluble In: Water.[2][6][8][9]

Experimental Protocol for Solubility Determination
This section outlines a standard laboratory procedure for determining the solubility of a solid

organic compound like trans-stilbene-d10.

Materials and Equipment
Analytical balance

Spatula

Test tubes with stoppers

Vortex mixer or shaker

Graduated pipettes or micropipettes

Fume hood

Compound of interest (trans-stilbene-d10)

A range of organic solvents

Procedure
Preparation: Accurately weigh a small, known mass of trans-stilbene-d10 (e.g., 10 mg) and

place it into a clean, dry test tube.
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Solvent Addition: Using a pipette, add a small, precise volume of the chosen solvent (e.g.,

0.1 mL) to the test tube.

Agitation: Stopper the test tube and shake it vigorously for 1-2 minutes. A vortex mixer is

recommended for thorough mixing.[10][11]

Observation: Visually inspect the solution. If all the solid has dissolved, the compound is

considered soluble at or above the current concentration.

Incremental Addition: If the solid has not completely dissolved, continue to add the solvent in

small, known increments (e.g., 0.1 mL). After each addition, repeat the agitation step (Step

3) and observation (Step 4).

Endpoint Determination: The point at which the solid completely dissolves is the saturation

point. Record the total volume of solvent added.

Calculation: Calculate the solubility using the initial mass of the solute and the total volume

of the solvent required for complete dissolution. Express the result in units such as g/L or

mg/mL.

Classification: If the compound does not dissolve after adding a significant volume of solvent

(e.g., 3 mL to 10 mg of solute), it can be classified as "insoluble" or "sparingly soluble" in that

solvent.

Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of

solubility.
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Diagram 1: Experimental Workflow for Solubility Determination

Start

Weigh a known mass
of trans-stilbene-d10

Add a known volume
of solvent

Agitate vigorously
(e.g., Vortex)

Classify as
'Insoluble' or 'Sparingly Soluble'

After >30 parts
solvent added

Observe for
complete dissolution

No

Record total volume
& Calculate Solubility

Yes

End

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a solid compound.
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Relevance in Drug Development and Metabolism
Stilbenes are a class of compounds of significant interest in drug research due to their wide

range of biological activities, including anticancer, anti-inflammatory, antioxidant, and

neuroprotective properties.[12][13] Trans-stilbene and its derivatives serve as a "privileged

structure" or scaffold for designing novel therapeutic agents.[12] For instance, new trans-

stilbene benzenesulfonamide derivatives have been synthesized and evaluated as potential

antitumor agents.[14]

Metabolic Activation Pathway
In the context of drug development, understanding a compound's metabolic fate is critical.

Trans-stilbene itself can be biologically inactive but may be converted into active metabolites

within the body. Studies using rat liver microsomes have shown that trans-stilbene is

metabolized into hydroxylated forms, trans-4-hydroxystilbene and trans-4,4'-dihydroxystilbene,

which exhibit significant estrogenic activity.[15] This metabolic activation is mediated by

cytochrome P450 enzymes and can be inhibited by compounds like SKF 525-A and α-

naphthoflavone.[15]

The diagram below illustrates this metabolic pathway.
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Diagram 2: Metabolic Activation of Trans-Stilbene
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Caption: Metabolic conversion of trans-stilbene to active metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3044118?utm_src=pdf-body-img
https://www.benchchem.com/product/b3044118?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. organic chemistry - Deuterated solvents vs. regular solvents - Chemistry Stack Exchange
[chemistry.stackexchange.com]

2. solubilityofthings.com [solubilityofthings.com]

3. chem.ws [chem.ws]

4. digital.library.unt.edu [digital.library.unt.edu]

5. medchemexpress.com [medchemexpress.com]

6. chembk.com [chembk.com]

7. trans-Stilbene-D10 (rings-D10) | C14H12 | CID 10535700 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. trans-Stilbene | C14H12 | CID 638088 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. TRANS-STILBENE | 103-30-0 [chemicalbook.com]

10. scribd.com [scribd.com]

11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

12. The Use of Stilbene Scaffold in Medicinal Chemistry and Multi- Target Drug Design -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. Stilbene derivatives as new perspective in antifungal medicinal chemistry - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. Antitumor agents. Part 3: synthesis and cytotoxicity of new trans-stilbene
benzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

15. Metabolic activation of the proestrogens trans-stilbene and trans-stilbene oxide by rat
liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Solubility and Applications of TRANS-
STILBENE-D10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044118#trans-stilbene-d10-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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